Cas no 1072812-23-7 (7-Bromoindole-2-boronic Acid Pinacol Ester)

• Product Name: 7-Bromoindole-2-boronic Acid Pinacol Ester
• CAS No: 1072812-23-7
• MF: C₁₄H₁₇BBrNO₂
• MW: 322.005283117294
• MDL: MFCD11858379
• CID: 840043
• PubChem ID: 53217117
• Update Time: 2025-11-02

7-Bromoindole-2-boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 7-BROMOINDOLE-2-BORONIC ACID PINACOL ESTER
• 7-Bromo-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• 7-Bromo-1H-indole-2-boronic acid pinacol ester
• DTXSID20682221
• CS-0174999
• KGWJGQUTNNLURY-UHFFFAOYSA-N
• AKOS015999350
• 7-Bromo-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indole
• 1072812-23-7
• XSB81223
• MB10210
• BS-26147
• DB-059592
• SY279598
• SCHEMBL595477
• (7-BROMO-1H-INDOL-2-YL)BORONIC ACID PINACOL ESTER
• 7-Bromo-2-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)-1H-indole
• MFCD11858379
• 7-Bromoindole-2-boronic Acid Pinacol Ester

• MDL： MFCD11858379
• Inchi： 1S/C14H17BBrNO2/c1-13(2)14(3,4)19-15(18-13)11-8-9-6-5-7-10(16)12(9)17-11/h5-8,17H,1-4H3
• InChI Key： KGWJGQUTNNLURY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1NC(B1OC(C)(C)C(C)(C)O1)=C2

Computed Properties

• Exact Mass: 321.05400
• Monoisotopic Mass: 321.05357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 34.25000
• LogP: 3.22960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 7-Bromoindole-2-boronic Acid Pinacol Ester

7-Bromoindole-2-boronic Acid Pinacol Ester (CAS 1072812-23-7): A Versatile Boronic Acid Derivative for Organic Synthesis

In the rapidly evolving field of organic chemistry, 7-Bromoindole-2-boronic Acid Pinacol Ester (CAS 1072812-23-7) has emerged as a crucial building block for pharmaceutical and materials science applications. This boronic acid derivative belongs to the important class of indole boronic esters, which have gained significant attention due to their unique reactivity in cross-coupling reactions. The compound's molecular structure combines a bromo-substituted indole core with a pinacol boronic ester group, making it particularly valuable for Suzuki-Miyaura coupling reactions.

The growing demand for 7-Bromoindole-2-boronic Acid Pinacol Ester reflects the increasing importance of boron-containing compounds in drug discovery and materials science. Recent studies highlight its application in creating novel heterocyclic compounds, which are essential scaffolds in approximately 60% of FDA-approved small molecule drugs. Researchers particularly value this compound for its stability compared to free boronic acids, as the pinacol ester group protects the reactive boron moiety while maintaining excellent coupling efficiency.

From a synthetic chemistry perspective, 7-Bromoindole-2-boronic Acid Pinacol Ester offers several advantages. The bromine substituent at the 7-position provides an additional handle for further functionalization through various coupling reactions, while the boronic ester at the 2-position enables efficient cross-coupling. This dual functionality makes the compound particularly useful for constructing complex molecular architectures, answering the growing need for efficient synthetic methods in pharmaceutical research.

The compound's stability characteristics deserve special attention. Unlike free boronic acids, which may suffer from protodeboronation or oxidation, the pinacol ester form of 7-Bromoindole-2-boronic Acid demonstrates excellent shelf stability. This property significantly enhances its practicality for laboratory use and industrial applications, addressing common challenges in handling boron-containing reagents. The crystalline nature of this derivative also facilitates purification and characterization processes.

In pharmaceutical applications, 7-Bromoindole-2-boronic Acid Pinacol Ester serves as a key intermediate for developing potential therapeutic agents. The indole scaffold is prevalent in numerous biologically active compounds, and the ability to functionalize both the 2- and 7-positions independently allows medicinal chemists to explore diverse structure-activity relationships. Recent patent literature reveals its use in developing kinase inhibitors and other targeted therapies, aligning with current trends in precision medicine.

The compound's utility extends beyond pharmaceuticals into materials science. Researchers have employed 7-Bromoindole-2-boronic Acid Pinacol Ester in synthesizing organic electronic materials, particularly those requiring precise control over molecular architecture. The bromoindole moiety contributes to electron transport properties, while the boronic ester enables incorporation into larger conjugated systems. This dual functionality responds to the growing demand for specialized organic semiconductors in display technologies and photovoltaic applications.

From a commercial availability perspective, 7-Bromoindole-2-boronic Acid Pinacol Ester (CAS 1072812-23-7) has become more accessible in recent years, reflecting its increasing importance in chemical research. Suppliers typically offer the compound with purity levels exceeding 95%, with some providing analytical data including ¹H NMR, ¹³C NMR, and HPLC traces. This availability supports the compound's growing adoption across academic and industrial laboratories worldwide.

Handling and storage recommendations for 7-Bromoindole-2-boronic Acid Pinacol Ester follow standard practices for boronic esters. The compound should be stored under inert atmosphere at low temperatures to maintain optimal stability. While not classified as highly sensitive, proper handling procedures ensure maximum performance in synthetic applications. These practical considerations contribute to the compound's reputation as a reliable building block for complex organic synthesis.

The synthetic versatility of 7-Bromoindole-2-boronic Acid Pinacol Ester continues to inspire new applications. Recent literature demonstrates its use in multicomponent reactions and cascade processes, highlighting how this compound enables efficient construction of molecular complexity. Such applications align perfectly with current trends in sustainable chemistry, where maximizing synthetic efficiency reduces waste and improves atom economy.

Looking forward, the importance of 7-Bromoindole-2-boronic Acid Pinacol Ester (CAS 1072812-23-7) is expected to grow as research into boron-containing compounds expands. Its unique combination of stability and reactivity, coupled with the versatile indole scaffold, positions this compound as a valuable tool for addressing current challenges in medicinal chemistry and materials science. As synthetic methodologies continue to advance, this boronic acid derivative will likely find even broader applications in cutting-edge research and development.